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Introduction

Endoplasmic reticulum protein 29 (ERp29) is a molecular chaperone residing in the lumen of
the endoplasmic reticulum (ER). It plays a crucial role in the processing and transport of
secretory proteins.[1] Unlike other members of the protein disulfide isomerase (PDI) family,
ERp29 lacks a canonical thioredoxin motif and does not possess disulfide isomerase activity.[2]
Emerging evidence indicates that ERp29 is involved in a variety of cellular processes, including
the unfolded protein response (UPR), cell proliferation, apoptosis, and tumorigenesis.[2][3][4]
Consequently, ERp29 has become a protein of interest in various research fields, including
cancer biology and drug development.

These application notes provide a comprehensive guide for designing and conducting
experiments involving the knockout of ERp29 to investigate its function in cellular signaling and
disease.

Data Presentation
Quantitative Effects of ERp29 Knockdown/Knockout

The following tables summarize quantitative data from studies investigating the impact of
ERp29 depletion.
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Signaling Pathways and Experimental Workflows
ERp29 and the Unfolded Protein Response (UPR)

ERp29 plays a significant role in the Unfolded Protein Response (UPR), a cellular stress
response triggered by the accumulation of unfolded or misfolded proteins in the ER. The UPR
is primarily mediated by three ER transmembrane sensors: PERK, IRE1a, and ATF6.
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Caption: ERp29 interaction with the PERK and ATF6 branches of the UPR.

Experimental Workflow for ERp29 Knockout Studies

A typical workflow for investigating the effects of ERp29 knockout involves several key stages,
from generating the knockout cell line to performing functional assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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